Crystal Structure Analysis of Benzene and Benzene-1,4-diol Clathrate Complexes: A Structural and Thermodynamic Guide
Crystal Structure Analysis of Benzene and Benzene-1,4-diol Clathrate Complexes: A Structural and Thermodynamic Guide
Executive Summary
Benzene-1,4-diol, commonly known as hydroquinone (HQ), is a prototypical organic host molecule capable of forming highly ordered, non-stoichiometric inclusion compounds known as clathrates. While pure HQ crystallizes in the dense, thermodynamically stable α-phase at ambient conditions, the presence of suitable guest molecules induces a phase transition to the open, microporous β-phase[1].
However, enclathrating large aromatic molecules like benzene presents a unique steric challenge. The standard β-HQ cavity is approximately 4 Å in diameter, which is perfectly sized for small gases (e.g., CO₂, CH₄, H₂) but sterically prohibits the encapsulation of benzene (kinetic diameter ~5.5 Å)[2][3]. This whitepaper explores the crystallographic workarounds—specifically multi-component co-crystallization—required to trap benzene within an HQ-based lattice, detailing the structural architecture, thermodynamic drivers, and the self-validating experimental protocols used to analyze these complex supramolecular systems.
The Steric Challenge: Expanding the Host Lattice
In classical β-HQ clathrates, the host lattice consists of two interpenetrating, but not interconnected, three-dimensional networks held together by robust O-H···O hydrogen bonds[1]. These bonds form hexameric rings that define the top and bottom of the clathrate cages. Because the structural rigidity of the β-phase limits cavity expansion, a binary clathrate of pure HQ and benzene cannot form.
To overcome this steric hindrance, researchers employ a ternary co-crystallization strategy . By introducing a bulky, conformationally flexible co-host—such as 1-(9-anthryloxy)anthraquinone—the host lattice is forced to abandon the highly symmetrical rhombohedral ( R3ˉ ) space group of standard β-HQ in favor of a lower-symmetry triclinic ( P1 ) lattice[4]. This architectural shift expands the interstitial voids, allowing benzene to be embedded within the lattice.
Mechanistic pathway of β-hydroquinone clathrate formation and thermodynamic stabilization.
Structural Architecture and Intermolecular Interactions
The stability of the ternary benzene-HQ clathrate is not governed by covalent bonds, but rather by a highly orchestrated network of weak intermolecular forces.
In the specific ternary complex of (1-(9-anthryloxy)anthraquinone)₂(hydroquinone)·(benzene), Single-Crystal X-Ray Diffraction (SCXRD) reveals that the two host components are linked by strong O-O hydrogen bonds (2.908 Å and 2.912 Å)[4]. The enclathrated benzene molecule is stabilized within this rigid framework via two primary mechanisms:
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Face-to-Face π-π Stacking: The benzene ring overlaps with the anthraquinone rings of the co-host at a distance of 3.43 to 3.54 Å, providing massive dispersive stabilization[4].
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Orthogonal C-H···π Interactions: The hydrogen atoms of the HQ molecule interact orthogonally with the π-electron cloud of the benzene guest (distance ~3.2 Å)[4].
To quantify these non-covalent interactions, Hirshfeld Surface Analysis is employed. This computational method maps the electron density of the crystal, providing a 2D fingerprint plot that visually isolates the specific contributions of C-H···π and H···H contacts to the overall crystal packing[5].
Quantitative Crystallographic Comparison
The table below summarizes the structural divergence between standard small-molecule HQ clathrates and the expanded ternary benzene clathrate.
| Clathrate System | Space Group | Unit Cell Parameters | Primary Host-Guest Interactions | Guest Release Temp |
| Empty β-HQ (Apohost) | R3ˉ | a=16.613 Å, c=5.475 Å | None (Metastable phase) | N/A |
| CO₂ @ β-HQ | R3ˉ | a=16.207 Å, c=5.780 Å | van der Waals forces | ~380 K |
| (Co-Host)₂·(HQ)·(C₆H₆) | P1 | a=11.779 Å, b=12.747 Å, c=8.818 Å | π-π (3.43 Å), C-H···π (3.2 Å) | 446 K (173 °C) |
Data synthesized from X-ray structural characterizations of HQ inclusion compounds[1][2][4].
Self-Validating Experimental Protocol for Structural Elucidation
To accurately determine the crystal structure of these complexes, a self-validating workflow must be utilized. The causality of this protocol ensures that false positives (e.g., surface-adsorbed solvent rather than true enclathration) are eliminated before computationally expensive diffraction studies begin.
Step 1: Controlled Co-Crystallization (Phase Induction)
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Procedure: Dissolve HQ, the co-host, and benzene in a minimal amount of a mutually compatible, non-competing solvent (e.g., cold ethanol). Allow for slow solvent evaporation at ambient temperature.
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Causality: Slow evaporation ensures that the system remains near thermodynamic equilibrium, allowing the weak π-π and C-H···π interactions sufficient time to direct the self-assembly of the P1 lattice rather than the kinetically favored α-HQ polymorph.
Step 2: Differential Scanning Calorimetry (DSC)
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Procedure: Subject the isolated crystals to a controlled temperature ramp (10 °C/min) under a nitrogen atmosphere.
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Causality: True clathrates exhibit a distinct endothermic peak corresponding to the release of the guest molecule from the lattice, separate from the melting point of the host. For the benzene ternary complex, this release occurs at an exceptionally high 173 °C, validating that the benzene is deeply embedded in the lattice, not merely trapped in surface defects[4].
Step 3: Single-Crystal X-Ray Diffraction (SCXRD)
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Procedure: Mount a verified crystal on a diffractometer equipped with Mo Kα radiation. Collect data at low temperatures (e.g., 100 K) to minimize thermal motion.
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Causality: Low-temperature data collection is critical. Benzene molecules within clathrate cavities often exhibit dynamic disorder (e.g., in-plane 60° jumps about their major symmetry axis, as confirmed by ²H NMR)[4]. Freezing this motion allows for the accurate resolution of the anisotropic displacement parameters (ellipsoids) of the carbon atoms.
Step 4: Hirshfeld Surface Computation
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Procedure: Import the .cif file generated from SCXRD into computational software (e.g., CrystalExplorer). Generate the dnorm surface to map intermolecular distances.
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Causality: SCXRD only provides atomic coordinates. Hirshfeld analysis validates the structural model by proving that the calculated electrostatic potential perfectly complements the observed geometry, confirming that the C-H···π interactions are the primary drivers of lattice stability[5].
Experimental workflow for synthesizing and analyzing benzene-1,4-diol clathrate structures.
References
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Ochiai, K., Mazaki, Y., Nishikiori, S., Kobayashi, K., & Hayashi, S. (1999). "Crystalline inclusion compounds of 1-(9-anthryloxy)anthraquinone as a host compound: X-ray structural characterization and π–π interaction modes in the crystal enclathrating benzene as a guest." Journal of the Chemical Society, Perkin Transactions 2. URL:[Link]
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Clausen, H. F., Chevallier, M. S., Spackman, M. A., & Iversen, B. B. (2010). "Three new co-crystals of hydroquinone: Crystal structures and Hirshfeld surface analysis of intermolecular interactions." New Journal of Chemistry. URL:[Link]
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Torré, J.-P., Coupan, R., Chabod, M., Pere, E., & Labat, C. (2016). "CO2-Hydroquinone Clathrate: Synthesis, Purification, Characterization and Crystal Structure." Crystal Growth & Design. URL:[Link]
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Conde, C., et al. (2018). "A description of hydroquinone clathrates using molecular dynamics: Molecular model and crystalline structures for CH4 and CO2 guests." The Journal of Chemical Physics. URL:[Link]
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Hermansson, K., et al. (2000). "Host–guest interactions in an organic crystal: β-hydroquinone clathrate with Ne and HF guests." The Journal of Chemical Physics. URL: [Link]
Sources
- 1. pubs.aip.org [pubs.aip.org]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pubs.aip.org [pubs.aip.org]
- 4. Crystalline inclusion compounds of 1-(9-anthryloxy)anthraquinone as a host compound: X-ray structural characterization and π–π interaction modes in the crystal enclathrating benzene as a guest - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
- 5. researchgate.net [researchgate.net]
